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Compound of Interest

Compound Name: Isooctyl hydrogen 2-butenedioate

CAS No.: 93858-88-9

Cat. No.: B12658977

Get Quote

Executive Summary & Chemical Context
Isooctyl hydrogen 2-butenedioate—commonly referred to as mono-isooctyl maleate (MIOM)

—is a reactive half-ester widely utilized to impart elasticity and flexibility in polymer resins,

coatings, and specialized adhesives[1]. Unlike fully esterified plasticizers, MIOM contains both

a lipophilic isooctyl tail and a reactive carboxylic acid headgroup. For researchers and drug

development professionals, understanding the precise thermal boundaries of MIOM is critical.

Formulating with half-esters requires precise thermal control to prevent premature degradation

during high-temperature melt-extrusion or curing processes.

Mechanistic Causality in Thermal Degradation
When subjected to thermal stress, half-esters like MIOM do not exhibit simple single-step

volatilization. Instead, they undergo a distinct two-stage degradation process. The presence of

the free carboxyl group adjacent to the ester linkage facilitates an intramolecular dehydration

reaction at relatively low temperatures (typically beginning near 120 °C)[2]. This endothermic

process yields water and a cyclic anhydride intermediate. At higher temperatures (>250 °C),

the remaining ester bonds cleave, leading to bulk volatilization and carbonaceous degradation.
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Understanding this causality is vital: if a formulator assumes MIOM behaves like a standard

diester, the unexpected evolution of water vapor at 120 °C could cause catastrophic foaming,

void formation, or unwanted hydrolysis in moisture-sensitive pharmaceutical or polymer

matrices.
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Logical progression of the two-stage thermal degradation of mono-alkyl maleates.
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To objectively evaluate MIOM, we must compare it against industry-standard alternatives:

Diisooctyl Maleate (DOM), a fully esterified analog, and Dioctyl Phthalate (DOP), a ubiquitous

legacy plasticizer[1]. The table below synthesizes the expected thermal transitions based on

standard 10 °C/min heating profiles[3].

Property
Isooctyl Hydrogen
2-Butenedioate
(MIOM)

Diisooctyl Maleate
(DOM)

Dioctyl Phthalate
(DOP)

Chemical Nature Half-ester (Reactive) Diester (Non-reactive) Diester (Aromatic)

(Glass Transition) ~ -45 °C ~ -60 °C ~ -70 °C

(2% Mass Loss)
~ 120 °C

(Dehydration)
~ 240 °C ~ 260 °C

(Peak Degradation) ~ 310 °C ~ 340 °C ~ 380 °C

Primary Application
Reactive elasticity

modifier
General flexible resins

General PVC

plasticization

Data Synthesis: MIOM exhibits a significantly lower

due to the dehydration mechanism[2]. DOM and DOP, lacking the free proton, remain thermally
stable until much higher temperatures where homolytic bond cleavage occurs.

Self-Validating Experimental Protocols
To generate trustworthy, reproducible thermal data, the analytical workflow must be treated as

a self-validating system. This requires incorporating baseline subtractions to account for

buoyancy effects in TGA, and utilizing heat-cool-heat cycles in DSC to erase thermal history[3]

[4].
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Self-validating TGA and DSC workflows designed to isolate intrinsic material properties.

Protocol 1: Thermogravimetric Analysis (TGA)
Objective: Quantify mass loss to determine

and

while preventing oxidative cross-linking.

Crucible Preparation: Tare a clean, dry alumina (

) crucible. Run a blank method prior to the sample to establish a baseline for buoyancy
correction.

Sample Loading: Dispense 5–10 mg of MIOM into the crucible. Causality: Keeping the mass

low minimizes thermal gradients within the sample, ensuring sharp derivative peaks (DTG)

and preventing sensor saturation[3].
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Atmosphere Control: Purge the furnace with high-purity Nitrogen (

) at 50 mL/min. Causality: An inert atmosphere isolates purely thermal degradation from
oxidative degradation, which is critical for baseline comparison against other esters[3].

Temperature Program:

Hold isothermally at 40 °C for 10 minutes to stabilize the microbalance[4].

Heat dynamically from 40 °C to 600 °C at a constant rate of 10 °C/min[4].

Data Extraction: Calculate the 2% mass loss temperature as the functional

[4]. Use the minimum of the first derivative (DTG) curve to identify

.

Protocol 2: Differential Scanning Calorimetry (DSC)
Objective: Identify the glass transition temperature (

) and endothermic dehydration events.

Sample Encapsulation: Seal 5–10 mg of MIOM in a hermetic aluminum pan. Prepare an

empty sealed pan of identical mass as the reference[3].

Thermal History Erasure (Heat-Cool-Heat):

1st Heating: Heat from 25 °C to 100 °C at 10 °C/min. Causality: This relaxes mechanical

stresses from manufacturing and erases the prior thermal history without triggering the

120 °C dehydration mechanism[3].

Cooling: Quench cool to -90 °C at 10 °C/min to lock the polymer/resin into an amorphous

state.

2nd Heating: Heat from -90 °C to 200 °C at 10 °C/min.

Data Extraction: Analyze the 2nd heating curve. The
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is identified as the midpoint of the step-change in baseline heat flow[3]. The onset of the
dehydration endotherm will appear as the temperature approaches 120 °C[2].
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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